8-methoxy-N-(5-(4-methylbenzyl)-1,3,4-oxadiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-N-[5-[(4-methylphenyl)methyl]-1,3,4-oxadiazol-2-yl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C21H17N3O5/c1-12-6-8-13(9-7-12)10-17-23-24-21(28-17)22-19(25)15-11-14-4-3-5-16(27-2)18(14)29-20(15)26/h3-9,11H,10H2,1-2H3,(H,22,24,25)
• InChI Key: GXNCOERCGJDVIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN=C(O2)NC(=O)C3=CC4=C(C(=CC=C4)OC)OC3=O
• Molecular Formula: C21H17N3O5
• Molecular Weight: 391.4 g/mol

Description

8-methoxy-N-(5-(4-methylbenzyl)-1,3,4-oxadiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C21H17N3O5 and its molecular weight is 391.383. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Potential

Research has demonstrated the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone, which are structurally related to the compound . These compounds, including various benzodifuran, oxadiazepine, and thiazolopyrimidine derivatives, exhibit significant anti-inflammatory and analgesic activities. Such studies indicate the potential of these compounds as cyclooxygenase inhibitors, highlighting their pharmacological applications in treating inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer and Antimicrobial Applications

Another research avenue involves the synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives containing 4-methoxyphenyl groups, similar in structural motif to the compound . These synthesized compounds were tested for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating their potential as anticancer agents (Hassan, Hafez, & Osman, 2014).

Characterization and Structural Analysis

The structural characterization of similar compounds, including the study of 1H and 13C NMR spectroscopy, has been detailed in research focusing on oxadiazole derivatives. Such studies provide essential insights into the molecular structure and properties of these compounds, aiding in the development of new pharmaceuticals with optimized efficacy (Kim et al., 2018).

Novel Synthesis Techniques

Research also explores novel synthesis techniques for creating derivatives of related compounds, showcasing the versatility and potential for creating diverse molecules with varying biological activities. Such methodologies include the development of carboxamide protecting groups and their applications in complex molecular structures, further contributing to the field of synthetic organic chemistry (Muranaka, Ichikawa, & Matsuda, 2011).